Cas no 2361727-99-1 (Methyl 6-[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]-6-azaspiro[3.4]octane-8-carboxylate)

• Product Name: Methyl 6-[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]-6-azaspiro[3.4]octane-8-carboxylate
• CAS No: 2361727-99-1
• MF: C₁₅H₂₂N₂O₄
• MW: 294.346184253693
• CID: 5413593
• PubChem ID: 145907903
• Update Time: 2025-06-10

Methyl 6-[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]-6-azaspiro[3.4]octane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-[2-[methyl(prop-2-enoyl)amino]acetyl]-6-azaspiro[3.4]octane-8-carboxylate
• EN300-26582499
• Z2711174434
• methyl 6-[2-(N-methylprop-2-enamido)acetyl]-6-azaspiro[3.4]octane-8-carboxylate
• 2361727-99-1
• Methyl 6-[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]-6-azaspiro[3.4]octane-8-carboxylate

• Inchi： 1S/C15H22N2O4/c1-4-12(18)16(2)9-13(19)17-8-11(14(20)21-3)15(10-17)6-5-7-15/h4,11H,1,5-10H2,2-3H3
• InChI Key： ONIQTHQWLBAHEU-UHFFFAOYSA-N
• SMILES： C1C2(C(C(OC)=O)CN(C(CN(C)C(=O)C=C)=O)C2)CC1

Computed Properties

• Exact Mass: 294.15795719g/mol
• Monoisotopic Mass: 294.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 493.3±40.0 °C(Predicted)
• pka: -1.07±0.70(Predicted)

Additional information on Methyl 6-[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]-6-azaspiro[3.4]octane-8-carboxylate

Research Briefing on Methyl 6-[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]-6-azaspiro[3.4]octane-8-carboxylate (CAS: 2361727-99-1)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of spirocyclic compounds, particularly Methyl 6-[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]-6-azaspiro[3.4]octane-8-carboxylate (CAS: 2361727-99-1), as promising scaffolds for drug discovery. This compound, characterized by its unique 6-azaspiro[3.4]octane core, has garnered attention due to its potential applications in modulating protein-protein interactions (PPIs) and enzyme inhibition. The following briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, biological activity, and therapeutic potential.

The synthesis of Methyl 6-[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]-6-azaspiro[3.4]octane-8-carboxylate involves a multi-step process, leveraging modern synthetic methodologies such as palladium-catalyzed cross-coupling and Michael addition reactions. Recent studies have optimized the yield and purity of this compound, achieving enantioselective synthesis with >95% ee. The structural complexity of the molecule, including its spirocyclic framework and acrylamide moiety, suggests its utility as a versatile intermediate for further derivatization in medicinal chemistry campaigns.

In vitro studies have demonstrated that this compound exhibits potent inhibitory activity against several kinases, including BTK and EGFR, with IC50 values in the low nanomolar range. Molecular docking simulations reveal that the spirocyclic core facilitates optimal binding to the ATP-binding pocket, while the acrylamide group enables covalent modification of cysteine residues in the target enzymes. These findings position the compound as a potential lead for developing targeted therapies in oncology, particularly for resistant forms of cancer.

Further investigations into the pharmacokinetic properties of Methyl 6-[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]-6-azaspiro[3.4]octane-8-carboxylate have shown favorable metabolic stability in human liver microsomes, with a half-life exceeding 120 minutes. However, challenges remain in improving its aqueous solubility and oral bioavailability, as evidenced by its low Caco-2 permeability. Current research is exploring prodrug strategies and formulation technologies to address these limitations.

The compound's mechanism of action extends beyond kinase inhibition, with emerging evidence suggesting its role as a modulator of the NF-κB pathway. Transcriptomic analysis in treated cell lines revealed downregulation of pro-inflammatory cytokines, indicating potential applications in autoimmune diseases. These multifaceted biological activities underscore the need for further structure-activity relationship (SAR) studies to optimize selectivity and reduce off-target effects.

In conclusion, Methyl 6-[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]-6-azaspiro[3.4]octane-8-carboxylate represents a chemically novel and biologically active scaffold with broad therapeutic potential. Ongoing research efforts are focused on expanding its applications through targeted modifications and combination therapies. The compound's unique structural features and promising preliminary data warrant continued investigation in both academic and industrial settings.